Cas no 1251527-80-6 ((2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile)

• Product Name: (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile
• CAS No: 1251527-80-6
• MF: C₉H₅BrFN
• MW: 226.04510474205
• CID: 3047623
• Update Time: 2025-08-03

(2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile
• (E)-3-(4-bromo-2-fluorophenyl)acrylonitrile
• 3-(4-bromo-2-fluorophenyl)prop-2-enenitrile

• Inchi： 1S/C9H5BrFN/c10-8-4-3-7(2-1-5-12)9(11)6-8/h1-4,6H
• InChI Key： VDJDPANLZFGYFX-UHFFFAOYSA-N
• SMILES： C(#N)C=CC1=CC=C(Br)C=C1F

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile

Compound Introduction: (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile (CAS No. 1251527-80-6)

(2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile, with the CAS number 1251527-80-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of α,β-unsaturated nitriles, characterized by its unique structural and electronic properties. The presence of both bromine and fluorine substituents in its aromatic ring enhances its potential as a versatile intermediate in synthetic chemistry, particularly in the design of novel bioactive molecules.

The molecular structure of (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile consists of an acrylonitrile moiety attached to a phenyl ring substituted with bromine at the 4-position and fluorine at the 2-position. This specific arrangement imparts distinct reactivity and binding properties, making it a valuable building block for drug discovery programs. The conjugated system formed by the double bond and the nitrile group contributes to its ability to interact with biological targets in a highly specific manner.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The structural features of (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile make it an attractive candidate for further exploration in this context. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the fluorine atom can enhance metabolic stability and binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have recently reported the use of similar aryl-substituted acrylonitriles in the development of potent kinase inhibitors. The electron-withdrawing nature of the nitrile group and the presence of halogen atoms facilitate strong interactions with the ATP-binding pockets of kinases, leading to high-affinity binding and inhibitory activity.

Furthermore, the compound has shown promise in preclinical studies as a scaffold for developing antiviral agents. The unique electronic distribution across its structure allows it to disrupt viral replication mechanisms by interfering with essential viral enzymes or proteins. Preliminary data suggest that derivatives of (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile exhibit inhibitory effects against several RNA viruses, making them candidates for further optimization into therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. Key steps include bromination and fluorination of the aromatic ring, followed by introduction of the acrylonitrile group via elimination reactions. These synthetic strategies are well-suited for scale-up production and further derivatization, enabling researchers to explore a wide range of analogs with tailored properties.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing guidance for structure-based drug design. These computational approaches are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which confirm the predicted interactions and conformational preferences.

The growing interest in halogenated aromatic compounds stems from their enhanced bioavailability and improved pharmacokinetic profiles compared to their non-halogenated counterparts. The presence of bromine and fluorine atoms not only modulates electronic properties but also influences solubility and metabolic stability, critical factors for drug candidates entering clinical development. This has spurred numerous investigations into optimizing halogenated scaffolds for therapeutic applications.

In conclusion, (2E)-3-(4-Bromo-2-fluorophenyl)prop-2-enenitrile (CAS No. 1251527-80-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing novel bioactive molecules targeting various diseases. As research continues to uncover new synthetic methodologies and biological insights, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.